Cas no 61287-03-4 (Ethanol, 2,2'-[[4-nitro-6-(trifluoromethyl)-1,3-phenylene]diimino]bis-)
61287-03-4 structure
Product Name:Ethanol, 2,2'-[[4-nitro-6-(trifluoromethyl)-1,3-phenylene]diimino]bis-
CAS No:61287-03-4
MF:C11H14F3N3O4
MW:309.24177312851
CID:485763
PubChem ID:71397378
Update Time:2025-04-19
Ethanol, 2,2'-[[4-nitro-6-(trifluoromethyl)-1,3-phenylene]diimino]bis- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2,2'-[[4-nitro-6-(trifluoromethyl)-1,3-phenylene]diimino]bis-
- 2-[5-(2-hydroxyethylamino)-4-nitro-2-(trifluoromethyl)anilino]ethanol
- DTXSID40818883
- 61287-03-4
- 2,2'-{[4-Nitro-6-(trifluoromethyl)-1,3-phenylene]diazanediyl}di(ethan-1-ol)
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- Inchi: 1S/C11H14F3N3O4/c12-11(13,14)7-5-10(17(20)21)9(16-2-4-19)6-8(7)15-1-3-18/h5-6,15-16,18-19H,1-4H2
- InChI Key: SDCNOAZKQNAVJA-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C(=CC=1NCCO)NCCO)[N+](=O)[O-])(F)F
Computed Properties
- Exact Mass: 309.09372
- Monoisotopic Mass: 309.09364042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 107.66
Ethanol, 2,2'-[[4-nitro-6-(trifluoromethyl)-1,3-phenylene]diimino]bis- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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